Cas no 1310383-73-3 ((6-methyl-1h-indazol-4-yl)boronic Acid)

• Product Name: (6-methyl-1h-indazol-4-yl)boronic Acid
• CAS No: 1310383-73-3
• MF: C₈H₉BN₂O₂
• MW: 175.980261564255
• MDL: MFCD12028641
• CID: 1227235
• PubChem ID: 44119476
• Update Time: 2025-10-29

(6-methyl-1h-indazol-4-yl)boronic Acid Chemical and Physical Properties

Names and Identifiers

• (6-methyl-1h-indazol-4-yl)boronic Acid
• 6-methyl-1H-indazol-4-yl-4-boronic acid
• AKOS006319199
• AS-40856
• 6-Methyl-1H-indazole-4-boronic acid
• CS-0056156
• 1310383-73-3
• MFCD12028641
• (6-methyl-1H-indazol-4-yl)boronicacid

• MDL： MFCD12028641
• Inchi： 1S/C8H9BN2O2/c1-5-2-7(9(12)13)6-4-10-11-8(6)3-5/h2-4,12-13H,1H3,(H,10,11)
• InChI Key： HCNSRGVLIRIFBI-UHFFFAOYSA-N
• SMILES： OB(C1=CC(C)=CC2=C1C=NN2)O

Computed Properties

• Exact Mass: 176.0757077g/mol
• Monoisotopic Mass: 176.0757077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų

Additional information on (6-methyl-1h-indazol-4-yl)boronic Acid

Introduction to (6-Methyl-1H-Indazol-4-Yl)Boronic Acid (CAS No: 1310383-73-3)

The compound (6-Methyl-1H-indazol-4-yl)boronic acid (CAS No: 1310383-73-3) is a significant molecule in the field of organic chemistry, particularly in the synthesis of bioactive compounds and materials science. This boronic acid derivative has garnered attention due to its unique structural features and potential applications in drug discovery and material synthesis.

Indazoles are heterocyclic aromatic compounds that combine the structural elements of benzene and pyrazole, making them versatile platforms for chemical modifications. The 6-methyl substitution in this compound introduces additional electronic and steric effects, which can influence its reactivity and biological activity. The presence of the boronic acid group further enhances its utility in cross-coupling reactions, such as the Suzuki-Miyaura reaction, a cornerstone in modern organic synthesis.

Recent studies have highlighted the importance of (6-Methyl-1H-indazol-4-yl)boronic acid in the development of novel pharmaceutical agents. Its ability to act as a precursor for constructing complex molecular frameworks has been exploited in the synthesis of kinase inhibitors, which are critical in anticancer drug development. For instance, researchers have reported that derivatives of this compound exhibit potent inhibitory activity against various oncogenic kinases, underscoring its potential as a lead compound in therapeutic interventions.

The synthesis of (6-Methyl-1H-indazol-4-yl)boronic acid typically involves multi-step processes that incorporate advanced methodologies such as microwave-assisted synthesis and catalytic hydrogenation. These techniques not only improve reaction efficiency but also ensure high purity and yield, which are essential for subsequent applications in drug discovery.

In terms of physical properties, (6-Methyl-1H-indazol-4-yl)boronic acid is characterized by its melting point, solubility profiles, and stability under various conditions. These properties are crucial for determining its suitability in different chemical transformations and biological assays.

From an environmental perspective, understanding the degradation pathways and ecological impact of (6-Methyl-1H-indazol-4-yL)boronic acid is essential for sustainable chemical practices. Recent research has focused on evaluating its biodegradability and toxicity profiles to ensure minimal environmental footprint during its production and use.

In conclusion, (6-Methyl-H-indazol--yl)boronic acid (CAS No: 1310383--7-) stands as a pivotal molecule with diverse applications across organic synthesis and drug discovery. Its unique chemical properties and versatility make it a valuable tool for researchers aiming to develop innovative solutions in pharmaceuticals and materials science.